2-[4-(cyclobutylmethyl)-1-piperazinyl]nicotinamide
Overview
Description
The investigation into novel piperazine and nicotinamide derivatives showcases ongoing efforts in drug discovery and chemical synthesis. These compounds, due to their structural diversity and functional versatility, are pivotal in developing new pharmaceuticals and materials. Piperazine, a heterocyclic amine, and nicotinamide, a form of vitamin B3, are foundational components in designing compounds with potential therapeutic applications.
Synthesis Analysis
The synthesis of compounds related to 2-[4-(cyclobutylmethyl)-1-piperazinyl]nicotinamide often involves multistep chemical reactions. For instance, Feskov et al. (2019) outlined the synthesis of 3-((hetera)cyclobutyl)azetidine-based isosteres of piperidine, piperazine, and morpholine, demonstrating the utility of cyclobutyl groups in drug discovery (Feskov et al., 2019).
Molecular Structure Analysis
Molecular structure analysis, including X-ray diffraction studies, is crucial for understanding the geometric and electronic configurations of these compounds. Such analyses aid in determining their conformational flexibility and potential interactions with biological targets. The study by Gomes et al. (2013) on N-alkyl-2-(methylsulfanyl)nicotinamide derivatives highlighted the impact of substitutions on the torsion of the pyridine ring with respect to the amide group, affecting the compound's biological activity (Gomes et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving piperazine and nicotinamide derivatives are diverse, enabling the introduction of various functional groups. These reactions are foundational in modifying the chemical properties of the base compounds, such as solubility, reactivity, and biological activity. For example, the synthesis of novel N-nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates showcases the complex chemical modifications possible with these frameworks (Sharma & Jain, 2008).
Physical Properties Analysis
The physical properties, such as melting point, solubility, and crystal structure, are determined by the molecular structure and composition of the compound. These properties are essential for understanding the compound's behavior in different environments and its suitability for various applications.
Chemical Properties Analysis
Chemical properties, including reactivity with other compounds, stability under different conditions, and the ability to form bonds, are pivotal for the application of these compounds in pharmaceuticals and materials science. The synthesis and study of spin-labeled cyclophosphamide analogues, for example, illustrate the exploration of chemical properties for therapeutic applications (Tsui et al., 1982).
Mechanism of Action
Future Directions
The future directions for research into “2-[4-(cyclobutylmethyl)-1-piperazinyl]nicotinamide” would likely involve further investigation into its biological activity and potential therapeutic applications. The integration of green methodologies in the synthesis of similar compounds has been a recent focus .
properties
IUPAC Name |
2-[4-(cyclobutylmethyl)piperazin-1-yl]pyridine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O/c16-14(20)13-5-2-6-17-15(13)19-9-7-18(8-10-19)11-12-3-1-4-12/h2,5-6,12H,1,3-4,7-11H2,(H2,16,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCGVESXMNJNXNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2CCN(CC2)C3=C(C=CC=N3)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.